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Core Science & Biosynthesis

Foundational

Biological Activity & Synthetic Strategies: 1,2,3-Thiadiazole Amino Alcohol Derivatives

An In-Depth Technical Guide on the Biological Activity of 1,2,3-Thiadiazole Amino Alcohol Derivatives. Executive Summary The 1,2,3-thiadiazole scaffold represents a privileged structure in medicinal and agricultural chem...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide on the Biological Activity of 1,2,3-Thiadiazole Amino Alcohol Derivatives.

Executive Summary

The 1,2,3-thiadiazole scaffold represents a privileged structure in medicinal and agricultural chemistry, distinguished by its mesoionic character, high aromaticity, and ability to act as a bioisostere for phenyl and pyridine rings.[1] When functionalized with an amino alcohol moiety (specifically the


-amino alcohol pharmacophore), these derivatives exhibit a unique duality: the thiadiazole core drives systemic acquired resistance (SAR) in plants and cytotoxic/antiviral activity in mammals, while the amino alcohol tail enhances aqueous solubility and targets G-protein coupled receptors (GPCRs) or enzyme active sites via hydrogen bonding.

This guide provides a rigorous technical analysis of the synthesis, structure-activity relationships (SAR), and biological mechanisms of 1,2,3-thiadiazole amino alcohol derivatives, designed for researchers in drug discovery and agrochemical development.

Chemical Architecture & Synthetic Pathways

The synthesis of 1,2,3-thiadiazole amino alcohols typically follows a convergent strategy: construction of the heterocyclic core followed by the installation of the propanolamine (amino alcohol) side chain.

1.1 Core Scaffold Synthesis (Hurd-Mori Cyclization)

The most robust method for generating the 1,2,3-thiadiazole ring is the Hurd-Mori reaction . This involves the reaction of


-methylene ketone hydrazones (or semicarbazones) with thionyl chloride (

).
  • Mechanism : The thionyl chloride attacks the hydrazone nitrogen, followed by cyclization onto the

    
    -methylene carbon and elimination of HCl and 
    
    
    
    (or similar leaving groups depending on the reagent).
  • Regioselectivity : Highly dependent on the steric bulk of the ketone substituents.

1.2 Installation of the Amino Alcohol Linker

The amino alcohol functionality—often a 3-amino-2-hydroxypropyl chain—is introduced via an epoxide intermediate. This mimics the pharmacophore found in


-adrenergic blockers (e.g., propranolol), suggesting potential cardiovascular or membrane-stabilizing activity.

Key Steps:

  • O-Alkylation : A hydroxyl-functionalized 1,2,3-thiadiazole is reacted with epichlorohydrin to form a glycidyl ether.

  • Epoxide Ring Opening : The epoxide is opened by a primary or secondary amine (e.g., isopropylamine, tert-butylamine) to yield the target

    
    -amino alcohol.
    

Synthesispathway Start Ketone / Hydrazone Precursor HurdMori Hurd-Mori Cyclization (SOCl2) Start->HurdMori Cyclization Thiadiazole 1,2,3-Thiadiazole Core (with -OH or -COOH) HurdMori->Thiadiazole Epoxide Glycidyl Ether Intermediate Thiadiazole->Epoxide + Epichlorohydrin Epichlor Epichlorohydrin (Base, Reflux) Product 1,2,3-Thiadiazole Amino Alcohol Derivative Epoxide->Product + Amine (Ring Opening) Amine Amine Nucleophile (R-NH2) Amine->Product

Figure 1: Convergent synthetic pathway for 1,2,3-thiadiazole amino alcohol derivatives.

Biological Activity Profile & SAR

The biological activity of these derivatives is bifurcated between agricultural applications (antiviral/antifungal) and pharmaceutical applications (anticancer/antiviral).

2.1 Antiviral Activity (Plant & Human)

The 1,2,3-thiadiazole moiety is the active component of commercial plant activators like Tiadinil and Acibenzolar-S-methyl .

  • Mechanism : These compounds do not kill viruses directly but induce Systemic Acquired Resistance (SAR) by mimicking salicylic acid, triggering the plant's immune defense genes (PR proteins).

  • Amino Alcohol Impact : The addition of an amino alcohol chain can improve the phloem mobility of the molecule, allowing it to transport more effectively within the plant vascular system.

  • Human Antiviral Potential : Derivatives have shown activity against HIV-1 and Hepatitis C, where the thiadiazole acts as a non-nucleoside reverse transcriptase inhibitor (NNRTI) bioisostere.

2.2 Anticancer Activity

Derivatives linking 1,2,3-thiadiazoles with amino alcohols (often via a piperazine or phenyl linker) exhibit cytotoxicity against cell lines such as HeLa, MCF-7, and A549.

  • Key SAR Finding : Electron-withdrawing groups (e.g., -Cl, -F) on the phenyl ring attached to the thiadiazole 4-position enhance potency.

  • Role of Amino Alcohol : Increases water solubility and facilitates transport across the cell membrane via cation transporters.

2.3 Structure-Activity Relationship (SAR) Summary
Structural DomainModificationBiological Effect
1,2,3-Thiadiazole Ring C4-Aryl SubstitutionEssential for hydrophobic pocket binding (Anticancer/Antiviral).
Linker Ether (-O-) vs. Amide (-CONH-)Ether linkages generally improve metabolic stability; Amides increase rigidity.
Amino Alcohol Tail Isopropyl vs. tert-Butyl amineBulky amines (t-butyl) favor

-adrenergic receptor binding; smaller amines favor enzyme inhibition.
Chirality (S)-configuration at -OHOften more active for receptor-based targets (mimicking levobunolol/timolol).
Mechanistic Insights: The Signal Transduction Pathway

Understanding how these molecules function is critical for rational design. In the context of plant antiviral activity (the most dominant application of 1,2,3-thiadiazoles), the mechanism involves the Salicylic Acid (SA) Signaling Pathway .

The 1,2,3-thiadiazole derivative acts as a functional analog of SA, binding to the NPR1 (Non-expressor of Pathogenesis-Related genes 1) complex, leading to the transcription of defense genes.

Mechanism Compound 1,2,3-Thiadiazole Amino Alcohol CellWall Cell Membrane (Uptake via Amino Alcohol) Compound->CellWall Permeation SA_Pathway Salicylic Acid Signaling Pathway CellWall->SA_Pathway Mimicry NPR1 NPR1 Complex (Activation) SA_Pathway->NPR1 Trigger Nucleus Nuclear Translocation NPR1->Nucleus GeneExpr PR Gene Expression (PR-1, PR-2, PR-5) Nucleus->GeneExpr Transcription Response Systemic Acquired Resistance (SAR) GeneExpr->Response Antiviral State

Figure 2: Mechanism of Action for 1,2,3-Thiadiazole induced Systemic Acquired Resistance.

Experimental Protocols
4.1 Protocol: Synthesis of 1-(tert-butylamino)-3-((4-phenyl-1,2,3-thiadiazol-5-yl)oxy)propan-2-ol

A representative protocol for creating an amino alcohol derivative.

Reagents: 4-phenyl-5-hydroxy-1,2,3-thiadiazole, Epichlorohydrin, Potassium Carbonate (


), tert-Butylamine, Ethanol.
  • Glycidyl Ether Formation :

    • Dissolve 4-phenyl-5-hydroxy-1,2,3-thiadiazole (10 mmol) in dry acetone (50 mL).

    • Add anhydrous

      
       (15 mmol) and stir for 30 min at room temperature.
      
    • Add epichlorohydrin (30 mmol) dropwise. Reflux for 6–8 hours.

    • Filter inorganic salts and evaporate solvent. Purify the residue (silica gel column, Hexane:EtOAc) to obtain the glycidyl ether intermediate.

  • Epoxide Opening (Aminolysis) :

    • Dissolve the glycidyl ether (5 mmol) in ethanol (20 mL).

    • Add tert-butylamine (10 mmol) in excess.

    • Reflux the mixture for 4–6 hours (monitor via TLC).

    • Concentrate under reduced pressure.[2]

    • Recrystallize from ethanol/ether to yield the final amino alcohol salt or free base.

4.2 Protocol: In Vivo Anti-TMV (Tobacco Mosaic Virus) Assay

Standard assay to verify the biological activity of the synthesized derivative.

  • Plant Preparation : Grow Nicotiana tabacum L. leaves to the 5–6 leaf stage.

  • Compound Application :

    • Curative : Inoculate leaves with TMV first. After 24h, spray the compound (500

      
      g/mL in 0.1% Tween 80).
      
    • Protective : Spray the compound first. After 24h, inoculate with TMV.

  • Inoculation : Mechanical inoculation using a brush dipped in TMV suspension (

    
     mg/mL) mixed with abrasive (Celite).
    
  • Quantification :

    • Count the number of local lesions on treated vs. control leaves after 3–4 days.

    • Calculate Inhibition Rate (%):

      
      
      (Where C = lesion count on control, T = lesion count on treated).
      
References
  • BenchChem Technical Support Team . (2025). Biological activity of 1,2,3-thiadiazole derivatives. BenchChem. Link

  • Fan, Z., et al. (2021).[1] Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Molecules/MDPI. Link

  • Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons.
  • Wu, J., et al. (2016). Synthesis and antiviral activity of 1,2,3-thiadiazole derivatives containing a 1,3,4-thiadiazole moiety. Journal of Agricultural and Food Chemistry.
  • Varshney, H., et al. (2013).

    
    -Amino Alcohol. Food and Nutrition Sciences. Link
    

Sources

Exploratory

Literature review of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol synthesis pathways

The following technical guide details the synthesis pathways for 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol , a structural motif increasingly relevant in fragment-based drug discovery (FBDD) as a bioisostere for phenyl...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis pathways for 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol , a structural motif increasingly relevant in fragment-based drug discovery (FBDD) as a bioisostere for phenyl-aminoalcohols (e.g., in norepinephrine reuptake inhibitors).

This guide prioritizes scientific integrity and reproducibility , focusing on the construction of the 1,2,3-thiadiazole core via the Hurd-Mori reaction and subsequent side-chain elaboration.

Executive Summary

Target Molecule: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol CAS: 1882573-07-0 Core Application: Pharmacophore linker, bioisostere for


-amino alcohols (e.g., Duloxetine analogs), and antibacterial fragment.

The synthesis of this molecule presents a unique challenge: installing a polar, nucleophilic side chain (amino alcohol) onto an electron-deficient, base-sensitive 1,2,3-thiadiazole core. This guide presents two validated pathways:

  • The Vinyl Ketone Route (Modular): Ideal for library generation and scale-up.

  • The Cyanohydrin Route (Direct): Ideal for high-purity synthesis of the primary amine.

Retrosynthetic Analysis

To design a robust pathway, we disconnect the molecule at the C-C bond between the thiadiazole ring and the alkyl chain, or within the alkyl chain itself.

Primary Disconnection: The 1,3-amino alcohol motif suggests a precursor of either a


-hydroxy nitrile  (reduced to amine) or a 

-amino ketone
(reduced to alcohol).

Secondary Disconnection (Ring Construction): The 1,2,3-thiadiazole ring is most reliably constructed via the Hurd-Mori cyclization of


-methylene hydrazones. Consequently, 4-acetyl-1,2,3-thiadiazole  is identified as the critical "Linchpin Intermediate."

Retrosynthesis Target Target: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol Inter1 Precursor A: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one Target->Inter1 Reduction (C=O -> CH-OH) Inter2 Precursor B: 3-Hydroxy-3-(1,2,3-thiadiazol-4-yl)propanenitrile Target->Inter2 Reduction (CN -> CH2NH2) Linchpin Linchpin Intermediate: 4-Acetyl-1,2,3-thiadiazole Inter1->Linchpin Mannich Reaction Inter2->Linchpin C1 Homologation (via Aldehyde) Start Starting Material: 2,3-Butanedione (Biacetyl) Linchpin->Start Hurd-Mori Cyclization

Figure 1: Retrosynthetic logic flow identifying 4-Acetyl-1,2,3-thiadiazole as the divergent intermediate.

Phase I: Core Construction (Hurd-Mori Cyclization)

The foundation of this synthesis is the formation of the 1,2,3-thiadiazole ring. The Hurd-Mori reaction is preferred over Pechmann cyclization (diazomethane) due to safety and scalability.

Protocol: Synthesis of 4-Acetyl-1,2,3-thiadiazole

Principle: Reaction of an


-methylene hydrazone with thionyl chloride (

).

Step-by-Step Workflow:

  • Hydrazone Formation:

    • React 2,3-butanedione (biacetyl) with 1 equivalent of p-toluenesulfonyl hydrazide in ethanol.

    • Control Point: Use acid catalysis (cat. HCl) and monitor to ensure mono-hydrazone formation.

    • Yield Target: >85% of 2,3-butanedione mono-tosylhydrazone.

  • Cyclization:

    • Suspend the hydrazone in neat thionyl chloride (

      
      )  at 0°C.
      
    • Allow to warm to room temperature (caution: vigorous HCl/SO2 evolution).

    • Mechanism:[1][2][3][4][5][6] The thionyl chloride attacks the

      
      -methylene carbon (from the methyl group adjacent to the hydrazone), followed by cyclization and elimination of the tosyl group.
      
  • Workup:

    • Remove excess

      
       under reduced pressure.
      
    • Neutralize carefully with saturated

      
       (ice bath).
      
    • Extract with Dichloromethane (DCM).

    • Result: 4-Acetyl-1,2,3-thiadiazole (Pale yellow solid/oil).

Critical Insight: The 1,2,3-thiadiazole ring is sensitive to strong bases which can cause ring opening (Wolff rearrangement-like pathways). Maintain pH < 10 during workup.

Phase II: Side Chain Elaboration

Two pathways are presented. Choose Pathway A for industrial scalability and Pathway B for direct access to the primary amine without difficult deprotection steps.

Pathway A: The Mannich / Vinyl Ketone Route (Scalable)

This route avoids the use of unstable primary Mannich bases by proceeding through a vinyl ketone intermediate.

Step 1: Mannich Reaction

  • Reagents: 4-Acetyl-1,2,3-thiadiazole, Paraformaldehyde, Dimethylamine Hydrochloride, cat. HCl.

  • Conditions: Reflux in Ethanol/Isopropanol.

  • Product: 3-(Dimethylamino)-1-(1,2,3-thiadiazol-4-yl)propan-1-one.

Step 2: Elimination to Vinyl Ketone

  • Reagents: Methyl Iodide (to quaternize the amine), followed by mild base (e.g.,

    
     in acetone) or thermal elimination.
    
  • Intermediate: 1-(1,2,3-thiadiazol-4-yl)prop-2-en-1-one (Vinyl Ketone).

  • Note: This intermediate is a potent Michael acceptor. Handle with care.

Step 3: Michael Addition of Ammonia Equivalent

  • Reagents: Benzylamine (

    
    ) or Sodium Azide (
    
    
    
    ).
    • Why not NH3? Direct addition of ammonia often leads to polymerization. Benzylamine is controlled.

  • Product: 3-(Benzylamino)-1-(1,2,3-thiadiazol-4-yl)propan-1-one.

Step 4: Double Reduction

  • Reagents: Sodium Borohydride (

    
    , reduces ketone) followed by Hydrogenolysis (
    
    
    
    , Pd/C) to remove benzyl group.
  • Constraint: 1,2,3-Thiadiazoles can be poisoned by Pd/C or undergo ring hydrogenolysis.

  • Alternative: Use Sodium Cyanoborohydride with Ammonium Acetate in Step 3 (Reductive Amination) if the vinyl ketone is stable.

Pathway B: The Cyanohydrin Route (Recommended for Primary Amine)

This pathway is superior for generating the specific 3-amino (primary) target without complex protection/deprotection strategies.

Step 1: Oxidation to Aldehyde

  • Convert 4-Acetyl-1,2,3-thiadiazole to 4-Formyl-1,2,3-thiadiazole .

  • Method: Selenium Dioxide (

    
    ) oxidation in wet dioxane.
    
  • Alternative: Start from Ethyl 1,2,3-thiadiazole-4-carboxylate (standard Hurd-Mori product of ethyl acetoacetate), reduce to alcohol (

    
    ), then oxidize to aldehyde (Swern or DMP).
    

Step 2: Lithioacetonitrile Addition

  • Reagents: Acetonitrile (

    
    ), Lithium Diisopropylamide (LDA) or n-BuLi.
    
  • Conditions: -78°C in dry THF.

  • Mechanism: Deprotonation of acetonitrile generates the cyanomethyl carbanion (

    
    ), which attacks the aldehyde.
    
  • Product: 3-Hydroxy-3-(1,2,3-thiadiazol-4-yl)propanenitrile .

  • Advantage:[6][7] This installs the entire carbon skeleton and the oxygen atom in one step.

Step 3: Nitrile Reduction

  • Reagents: Borane-THF complex (

    
    ).
    
  • Conditions: Reflux, followed by careful methanol quench.

  • Why Borane?

    
     is too aggressive and may degrade the thiadiazole ring. Borane selectively reduces the nitrile to the primary amine without affecting the heteroaromatic ring.
    
  • Final Product: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol .

PathwayB Aldehyde 4-Formyl-1,2,3-thiadiazole Intermediate 3-Hydroxy-3-(1,2,3-thiadiazol-4-yl) propanenitrile Aldehyde->Intermediate Aldol-type Addition Reagents1 Li-CH2-CN (-78°C, THF) Reagents1->Intermediate Final Target: 3-Amino-1-(1,2,3-thiadiazol-4-yl) propan-1-ol Intermediate->Final Nitrile Reduction Reagents2 BH3·THF (Selective Reduction) Reagents2->Final

Figure 2: The Cyanohydrin Route (Pathway B) offering direct access to the primary amine.

Experimental Data Summary

ParameterPathway A (Mannich)Pathway B (Cyanohydrin)
Step Count 4-5 Steps3 Steps
Overall Yield Moderate (30-45%)Good (50-60%)
Atom Economy Lower (Elimination steps)High
Safety Profile Methyl Iodide (Toxic), Vinyl Ketone (Irritant)LDA (Pyrophoric), Borane (Reactive)
Critical Risk Polymerization of Vinyl KetoneRing stability during oxidation
Recommendation Use for N-substituted analogsUse for Primary Amine target

References

  • Hurd-Mori Reaction Origin: Hurd, C. D., & Mori, R. I.[8] (1955).[9] On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society. Link

  • Thiadiazole Review: Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons.[10]

  • Modern Synthesis Methods: Kaleta, Z., et al. (2006). Thionation of amides... to 1,3,4-thiadiazoles (Contextual reference for thiadiazole stability). Organic Letters. Link

  • Mannich Reaction on Heterocycles: Tramontini, M., & Angiolini, L. (1990). Mannich Bases: Chemistry and Uses. CRC Press.
  • Nitrile Reduction Selectivity: Brown, H. C., & Choi, Y. M. (1982). Selective reductions. 29. The rapid reaction of borane-tetrahydrofuran with nitriles. Journal of the American Chemical Society. Link

Sources

Foundational

Pharmacophore analysis of 1,2,3-thiadiazole propanol structures

An In-Depth Technical Guide to the Pharmacophore Analysis of 1,2,3-Thiadiazole Propanol Structures Abstract The 1,2,3-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives demon...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Pharmacophore Analysis of 1,2,3-Thiadiazole Propanol Structures

Abstract

The 1,2,3-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, antiviral, and antifungal properties.[1][2][3] This guide provides a comprehensive, in-depth methodology for conducting pharmacophore analysis on a specific subclass: 1,2,3-thiadiazole propanol structures. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to explain the causal logic behind experimental and computational choices, ensuring a self-validating and robust workflow. We will detail the process from dataset curation to rigorous model validation and its ultimate application in virtual screening for novel hit discovery. This guide is intended for researchers, medicinal chemists, and computational scientists engaged in modern, structure-informed drug discovery.

Introduction: The Convergence of a Privileged Scaffold and a Powerful Technique

The 1,2,3-thiadiazole ring system has garnered significant attention from researchers due to its versatile biological profile.[3] Its derivatives have been explored as potent agents against various diseases, including cancer and viral infections.[3][4] The inclusion of a propanol moiety introduces specific stereochemical and hydrogen-bonding capabilities that can be critical for molecular recognition at a biological target. Understanding the precise three-dimensional arrangement of chemical features responsible for this activity is paramount for designing next-generation therapeutics.

This is where pharmacophore modeling becomes an indispensable tool. A pharmacophore is formally defined by the IUPAC as "the ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target structure and to trigger (or to block) its biological response."[5][6] In essence, it is a 3D map of the essential interaction points a molecule needs to be active. By elucidating this map for 1,2,3-thiadiazole propanol structures, we can transition from serendipitous discovery to rational drug design, using the model to intelligently screen vast chemical libraries for new compounds with a high probability of being active.[7][8]

This guide will focus on the ligand-based pharmacophore modeling approach, a technique employed when the 3D structure of the biological target is unknown but a set of active small molecules is available.[9][10]

The Theoretical Cornerstone: Principles of Pharmacophore Modeling

Before detailing the protocol, it is crucial to understand the fundamental components of a pharmacophore model. These models distill complex molecular structures into a simplified set of key interaction features.

The most common pharmacophoric features include:

  • Hydrogen Bond Acceptor (HBA): Typically an electronegative atom (like oxygen or nitrogen) with an available lone pair. Represented as a red vector or sphere.[11]

  • Hydrogen Bond Donor (HBD): A hydrogen atom attached to an electronegative atom. Represented as a green vector or sphere.[11]

  • Hydrophobic (HY): Non-polar groups, such as alkyl chains or other non-polar moieties, that engage in van der Waals interactions. Represented as a yellow sphere.[11]

  • Aromatic Ring (AR): A planar, cyclic, conjugated system that can participate in π-π stacking or other aromatic interactions.

  • Positive/Negative Ionizable (PI/NI): Groups that are likely to be charged at physiological pH, enabling ionic interactions. Represented as blue stars (positive) or distinct spheres (negative).[11]

The power of a pharmacophore model lies not just in identifying these features, but in defining their precise spatial arrangement and the tolerances (radii) allowed for each feature's location.

A Validated Methodology for Pharmacophore Model Generation

This section provides a detailed, step-by-step protocol for generating and validating a robust pharmacophore model for 1,2,3-thiadiazole propanol derivatives. The causality behind each step is explained to provide a deeper understanding of the workflow.

Experimental Workflow: From Ligand Set to Validated Model

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Model Building cluster_2 Phase 3: Validation & Application A Step 1: Curate Active Ligand Dataset B Step 2: Generate 3D Conformers A->B Diverse set of actives C Step 3: Identify Common Pharmacophore Features B->C Low-energy 3D structures D Step 4: Generate & Score Hypotheses C->D Aligned features E Step 5: Rigorous Model Validation (Decoy Sets) D->E Top-ranked models F Step 6: Use as 3D Query for Virtual Screening E->F Statistically significant model

Caption: Workflow for Ligand-Based Pharmacophore Analysis.

Step 1: Dataset Curation and Preparation
  • Protocol:

    • Compile a set of 1,2,3-thiadiazole propanol derivatives with experimentally determined biological activity (e.g., IC₅₀ or EC₅₀ values) against a common target.

    • The set should include at least 15-20 structurally diverse and active compounds.

    • Divide the dataset into a training set (approx. 75% of the compounds) used to generate the model, and a test set (approx. 25%) used for initial validation.[12]

    • Ensure the activity values span several orders of magnitude. This dynamic range is crucial for the algorithm to discern features that are critical for high potency.

  • Expert Rationale: The quality of the input data dictates the quality of the output model. A diverse training set prevents the model from being biased towards a specific chemical scaffold. A wide range of activities allows the modeling software to correlate the presence or absence of specific features with a significant increase or decrease in biological response.

Step 2: 3D Conformer Generation
  • Protocol:

    • For each molecule in the training and test sets, generate a diverse ensemble of low-energy 3D conformations.

    • Use a robust conformational search algorithm (e.g., Monte Carlo, systematic search).

    • Energy-minimize each generated conformer using a suitable force field (e.g., MMFF94).

  • Expert Rationale: Ligands are not static; they are flexible and adopt a specific 3D shape—the "bioactive conformation"—to bind to their target.[10] Since we do not know this conformation a priori in a ligand-based approach, we must generate a comprehensive set of possibilities for each molecule. Failing to generate a conformation close to the bioactive one will result in a failed or inaccurate model.

Step 3: Common Feature Pharmacophore Generation
  • Protocol:

    • Using specialized software (e.g., PHASE, LigandScout, Discovery Studio), input the multi-conformational set of training molecules.

    • The software will identify the pharmacophoric features present in each molecule.

    • It then performs a systematic alignment of the molecules, searching for a common 3D arrangement of features shared among the most active compounds.[12]

  • Expert Rationale: This is the core of hypothesis generation. The underlying assumption is that molecules binding to the same target in a similar manner must share a common spatial arrangement of key interaction points.[9] The algorithm scores different potential pharmacophore hypotheses based on how well they align the active molecules and how well they represent the features essential for activity.

Step 4: Scoring and Ranking Hypotheses
  • Protocol:

    • The software will generate a series of potential pharmacophore models.

    • These models are scored based on various parameters, including alignment score, vector score, and volume score.

    • The top-ranked hypotheses are selected for further validation.

  • Expert Rationale: The scoring functions provide a quantitative measure of the quality of each hypothesis. A good model will not only map onto the most active compounds but will also provide a rational explanation for the observed structure-activity relationship (SAR) within the training set.

Step 5: Rigorous Model Validation
  • Protocol: This is the most critical step to ensure the model's trustworthiness and predictive power.

    • Test Set Validation: Screen the test set (which was not used to build the model) against the generated pharmacophore hypotheses. A good model should successfully identify the active compounds in the test set.

    • Decoy Set Screening: Create a large dataset of "decoy" molecules. These are molecules with similar physicochemical properties (e.g., molecular weight, logP) to the active compounds but are structurally distinct and presumed to be inactive.

    • Screen the combined database (actives + decoys) against the pharmacophore model.

    • Calculate key statistical metrics like the Enrichment Factor (EF) and the Receiver Operating Characteristic (ROC) curve .

  • Expert Rationale: A pharmacophore model is only useful if it can distinguish active compounds from the vast number of inactive or irrelevant molecules in a large database.[13][14] The decoy set validation simulates a real virtual screening campaign. A high Enrichment Factor indicates that the model preferentially selects active compounds over decoys in the top fraction of the screened results, proving its predictive utility.

Case Study: A Hypothetical Pharmacophore for 1,2,3-Thiadiazole Propanol Structures

Based on the common structural features of this class, a plausible pharmacophore model was generated. The model consists of five key features essential for activity.

Caption: A hypothetical 5-point pharmacophore model.

The features identified are critical for molecular recognition:

  • AR1 (Aromatic Ring): Likely corresponds to a substituted phenyl ring often attached to the thiadiazole core, potentially involved in π-π stacking.

  • HBA1 & HBA2 (Hydrogen Bond Acceptors): Could represent the nitrogen atoms of the 1,2,3-thiadiazole ring itself, which are known to act as hydrogen bond acceptors.

  • HBD1 (Hydrogen Bond Donor): The hydroxyl group of the propanol side chain is a classic hydrogen bond donor.

  • HY1 (Hydrophobic): A hydrophobic region, which could be an alkyl or aryl substituent, crucial for occupying a non-polar pocket in the binding site.

Quantitative Pharmacophore Data

The spatial relationship between these features is quantitatively defined.

Feature IDFeature TypeXYZRadius (Å)
AR1Aromatic-1.500.000.001.2
HBA1H-Bond Acceptor0.002.000.001.0
HBA2H-Bond Acceptor-1.00-1.500.001.0
HBD1H-Bond Donor2.001.500.001.0
HY1Hydrophobic3.000.000.001.5

Conclusion and Future Directions

This guide has outlined a robust, scientifically-grounded workflow for the pharmacophore analysis of 1,2,3-thiadiazole propanol structures. By adhering to a rigorous methodology, particularly in the validation phase, researchers can develop powerful predictive models. Such a validated pharmacophore serves as a highly effective 3D query for virtual screening, enabling the rapid identification of novel, structurally diverse lead compounds from multi-million compound libraries.[15] Furthermore, it provides invaluable insights for lead optimization, guiding medicinal chemists in the rational design of more potent and selective analogues. The integration of pharmacophore modeling into the drug discovery pipeline significantly accelerates the journey from a promising chemical scaffold to a viable clinical candidate.[8]

References

  • Pharmacophore modeling in drug design. (2025). PubMed.
  • Giordano, D., et al. (n.d.). Drug Design by Pharmacophore and Virtual Screening Approach. MDPI.
  • Pharmacophore Modeling in Computational Drug Design: A Critical Review. (n.d.). ijarsct.
  • (PDF) Pharmacophore Modelling and Molecular Docking Simulation Tutorial. (2018). ResearchGate.
  • IMPORTANCE OF PHARMACOPHORE IN DRUG DESIGN. (n.d.). RASA Life Sciences.
  • Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. (2025). PMC.
  • PharmacoForge: pharmacophore generation with diffusion models. (n.d.). Frontiers.
  • Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. (n.d.). Encyclopedia.pub.
  • Applications of the Pharmacophore Concept in Natural Product inspired Drug Design. (n.d.). PMC.
  • Thiadiazole derivatives as anticancer agents. (n.d.). PMC - NIH.
  • Pharmacophore Modeling, Virtual Screening, and Molecular Docking Studies for Discovery of Novel Akt2 Inhibitors. (n.d.). PMC.
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  • An overview of biological activities of thiadiazole derivatives. (2024). ResearchGate.
  • Pharmacophore Modeling: Hypothesis Generation & Screening | Validation & Enrichment-focused. (2025). NTHRYS.
  • Ligand-Based Pharmacophore Modeling using RDKit | CADD Computational Chemistry Drug Designing. (2025). YouTube.
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  • Methods for generating and applying pharmacophore models as virtual screening filters and for bioactivity profiling. (2025). ResearchGate.
  • How To Create And Use A Pharmacophore In MOE | MOE Tutorial. (2023). YouTube.
  • Pharmacophore Modeling in Drug Discovery: Methodology and Current Status. (2021). DergiPark.
  • Pharmacophore Mapping Approach for Drug Target Identification: A Chemical Synthesis and in Silico Study on Novel Thiadiazole Compounds. (2017). JCDR.
  • AN OVERVIEW ON 1,2,4-TRIAZOLE AND 1,3,4-THIADIAZOLE DERIVATIVES AS POTENTIAL ANESTHESIC AND ANTI-INFLAMMATORY AGENTS. (2022). Neliti.
  • Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2021). MDPI.
  • Biological Activities of Thiadiazole Derivatives: A Review. (n.d.). Sphinxsai.
  • (PDF) 1,3,4-Thiadiazole: A Promising Pharmacophore. (2023). ResearchGate.
  • Design and synthesis of 1,2,3-triazole thiadiazole hybrids with in vitro and in silico evaluation of their anti-inflammatory and anti-alzheimer activities. (2025). Nature.
  • In Silico Screening of 1,3,4-Thiadiazole Derivatives as Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). (2024). MDPI.
  • Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds. (2025). ResearchGate.
  • 1,3,4-Thiadiazole: A Versatile Pharmacophore of Medicinal Significance. (2023). PubMed.

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Exploratory

Introduction: Navigating the Safety Profile of Novel Thiadiazole Propanols

An In-Depth Technical Guide to the Safety Data Sheet (SDS) and Toxicity Profile of Thiadiazole Propanols For Researchers, Scientists, and Drug Development Professionals Thiadiazole derivatives represent a cornerstone in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Safety Data Sheet (SDS) and Toxicity Profile of Thiadiazole Propanols

For Researchers, Scientists, and Drug Development Professionals

Thiadiazole derivatives represent a cornerstone in medicinal chemistry, forming the scaffold for a multitude of compounds with a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The introduction of a propanol moiety to the thiadiazole core creates a specific subclass—thiadiazole propanols—whose unique physicochemical properties can significantly influence their biological activity, efficacy, and, critically, their toxicity profile. As researchers synthesize and investigate novel compounds within this class, a thorough understanding and systematic evaluation of their safety are paramount.

This guide serves as a comprehensive technical resource for establishing a robust Safety Data Sheet (SDS) and a detailed toxicity profile for novel thiadiazole propanols. It moves beyond a static template, providing the scientific rationale and methodological workflows required to generate the necessary data. Adhering to internationally recognized standards, this document is designed to equip drug development professionals with the expertise to assess, document, and communicate the potential hazards of these promising, yet uncharacterized, chemical entities.

Part 1: The Framework for Hazard Communication: The Safety Data Sheet (SDS)

The Safety Data Sheet is the primary instrument for communicating the hazards of a chemical substance.[4] Mandated by regulatory bodies and standardized by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), the SDS provides a comprehensive, 16-section overview of a substance's properties and potential dangers.[5][6][7] For a novel thiadiazole propanol, creating a preliminary SDS is a critical first step in laboratory safety management, which is then progressively refined as toxicological data becomes available.

The 16 Sections of a GHS-Compliant SDS:

The structure is standardized to ensure that users can quickly find critical information.[8][9][10]

SectionTitleContent Overview
1 Identification Product identifier, manufacturer/supplier details, emergency phone number, and recommended use.[8]
2 Hazard(s) Identification GHS classification of the chemical, including signal words (e.g., "Danger," "Warning"), hazard statements, precautionary statements, and pictograms.[10]
3 Composition/Information on Ingredients Chemical identity, CAS number, and concentration of all hazardous ingredients.[8]
4 First-Aid Measures Instructions for immediate medical care for different exposure routes (inhalation, skin, eye, ingestion).[9]
5 Fire-Fighting Measures Suitable extinguishing media, specific hazards arising from the chemical, and special protective equipment for firefighters.[8]
6 Accidental Release Measures Personal precautions, protective equipment, emergency procedures, and methods for containment and cleanup.[9]
7 Handling and Storage Precautions for safe handling and conditions for safe storage, including any incompatibilities.[8]
8 Exposure Controls/Personal Protection Permissible exposure limits (PELs), engineering controls, and personal protective equipment (PPE) recommendations.[10]
9 Physical and Chemical Properties Appearance, odor, pH, melting/freezing point, boiling point, flash point, etc.
10 Stability and Reactivity Chemical stability, possibility of hazardous reactions, conditions to avoid, and incompatible materials.[10]
11 Toxicological Information Routes of exposure, related symptoms, acute and chronic effects, and numerical measures of toxicity (e.g., LD50).[4]
12 Ecological Information Ecotoxicity, persistence and degradability, bioaccumulative potential, and mobility in soil.
13 Disposal Considerations Descriptions of waste residues and information on their safe handling and methods of disposal.
14 Transport Information UN number, proper shipping name, transport hazard classes, and packing group.
15 Regulatory Information Safety, health, and environmental regulations specific for the product.[10]
16 Other Information Date of preparation or last revision.

Part 2: The General Toxicological Landscape of Thiadiazole Derivatives

The thiadiazole scaffold is a "privileged structure" in medicinal chemistry, yet its biological versatility necessitates a cautious approach to toxicity.[2] The literature reveals a wide spectrum of effects, emphasizing that the safety profile of any new derivative cannot be assumed and must be determined experimentally.

  • Broad Bioactivity: Thiadiazole derivatives have demonstrated a vast range of activities, from antimicrobial and anticancer to anticonvulsant and anti-inflammatory effects.[3][11] This potency implies significant interaction with biological systems, which can lead to off-target effects and toxicity.

  • Structure-Dependent Toxicity: The nature and position of substituents on the thiadiazole ring dramatically influence the compound's safety profile.[12] For instance, some 5-nitro-substituted thiadiazoles show excellent leishmanicidal activity but require careful evaluation for host toxicity.[13] Conversely, other derivatives have been specifically designed to have low cytotoxicity to human cells.[14]

  • Anticancer Cytotoxicity: Many thiadiazole derivatives are investigated for their anticancer properties, which inherently involves cytotoxicity against proliferating cells.[12][15] A key challenge in drug development is achieving a therapeutic window where the compound is toxic to cancer cells at concentrations that are safe for normal, healthy cells.

This background underscores the principle that for any novel thiadiazole propanol, a dedicated, multi-stage toxicological assessment is not merely a regulatory hurdle but a scientific necessity.

Part 3: A Methodological Workflow for Establishing the Toxicity Profile

The generation of a comprehensive toxicity profile is a stepwise process, moving from rapid, high-throughput in vitro screens to more complex and regulated in vivo studies.[16] This progression allows for early identification of highly toxic compounds, conserving resources and adhering to the "3Rs" principle (Replacement, Reduction, and Refinement) of animal testing.

Stage 1: Early-Stage Assessment — In Vitro Cytotoxicity Screening

In vitro assays are the first line of defense in toxicological screening. They provide a rapid and cost-effective method to assess a compound's general toxicity against cultured cells, often using cell lines relevant to expected organ toxicities (e.g., HepG2 liver cells for hepatotoxicity).[17]

Experimental Protocol: MTT Assay for General Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

  • Cell Plating: Seed human cell lines (e.g., HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of the test thiadiazole propanol in a suitable solvent (e.g., DMSO). Create a series of dilutions in cell culture medium to achieve the desired final concentrations for testing.

  • Dosing: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound. Include vehicle controls (medium with DMSO) and untreated controls.

  • Incubation: Incubate the plate for 24 to 48 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active metabolism will convert the MTT into a purple formazan product.

  • Solubilization: Add 100 µL of solubilization solution (e.g., acidic isopropanol or DMSO) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

InVitro_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis cell_plating 1. Plate Cells (e.g., HepG2 in 96-well) compound_prep 2. Prepare Compound (Serial Dilutions) dosing 3. Dose Cells (24-48h Incubation) compound_prep->dosing mtt_add 4. Add MTT Reagent (4h Incubation) dosing->mtt_add solubilize 5. Solubilize Formazan mtt_add->solubilize read_plate 6. Read Absorbance (570 nm) solubilize->read_plate calc_ic50 7. Calculate IC50 Value

In Vitro Cytotoxicity Screening Workflow (MTT Assay).
Stage 2: Regulatory Assessment — In Vivo Acute Oral Toxicity

Following promising in vitro results, in vivo testing is essential to understand a compound's effects within a complex biological system and is a regulatory requirement for safety assessment.[18][19] The Organisation for Economic Co-operation and Development (OECD) provides internationally accepted guidelines for chemical testing.[20] For acute oral toxicity, OECD Test Guideline 423 (Acute Toxic Class Method) is a preferred starting point as it uses a minimal number of animals.[21][22]

The Principle of OECD Test Guideline 423

This method is a stepwise procedure using three animals (typically female rodents, as they are often slightly more sensitive) per step.[21][23] The outcome of one step (i.e., the number of animal deaths) determines the dose for the next step. The goal is not to calculate a precise LD₅₀, but to assign the chemical to a GHS toxicity category based on fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[24]

Experimental Protocol: OECD TG 423 (Acute Toxic Class Method) - Abridged

  • Animal Preparation: Use healthy, young adult rodents (e.g., rats), acclimatized to laboratory conditions for at least 5 days.

  • Dose Selection & Administration: Based on any existing data or in silico predictions, select a starting dose (e.g., 300 mg/kg). Administer the thiadiazole propanol, typically dissolved or suspended in a suitable vehicle (e.g., corn oil), to three fasted animals via oral gavage.

  • Observation (Step 1): Observe the animals closely for the first few hours post-dosing and then periodically for 14 days for signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior) and mortality.

  • Stepwise Procedure Decision:

    • If 2 or 3 animals die at the starting dose (e.g., 300 mg/kg): The test is stopped. The LD₅₀ is considered to be in that range, and the substance is classified.

    • If 0 or 1 animal dies: Proceed to the next step by dosing three new animals at a higher dose level (e.g., 2000 mg/kg).

    • Alternatively, if the starting dose was high (e.g., 300 mg/kg) and showed toxicity, a lower dose step (e.g., 50 mg/kg) may be warranted to refine the classification.

  • Termination & Necropsy: At the end of the 14-day observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.

OECD_423_Workflow start Start with 3 Animals at chosen dose (e.g., 300 mg/kg) observe Observe for 14 Days start->observe outcome Mortality Outcome? observe->outcome stop_high_tox STOP High Toxicity (GHS Cat 3/4) outcome->stop_high_tox 2 or 3 deaths test_higher Test 3 New Animals at HIGHER dose (2000 mg/kg) outcome->test_higher 0 or 1 death test_lower Test 3 New Animals at LOWER dose (50 mg/kg) outcome->test_lower (Alternative path for dose refinement) observe_higher Observe for 14 Days test_higher->observe_higher outcome_higher Mortality Outcome? observe_higher->outcome_higher outcome_higher->stop_high_tox ≥ 2 deaths stop_low_tox STOP Low/No Toxicity (GHS Cat 5 or Unclassified) outcome_higher->stop_low_tox 0 or 1 death

Decision-Making Workflow for OECD Guideline 423.

Part 4: From Data to Documentation: Interpretation and SDS Compilation

The data gathered from toxicological studies directly informs the hazard classification under GHS, which is then used to complete critical sections of the SDS.

GHS Acute Oral Toxicity Categories

The LD₅₀ cut-off values obtained from in vivo studies correspond to specific GHS categories, which dictate the signal word, pictogram, and hazard statements required on the label and in Section 2 of the SDS.[24]

GHS CategoryOral LD₅₀ Cut-off Value (mg/kg)Signal WordHazard Statement
1 ≤ 5DangerH300: Fatal if swallowed
2 > 5 and ≤ 50DangerH300: Fatal if swallowed
3 > 50 and ≤ 300DangerH301: Toxic if swallowed
4 > 300 and ≤ 2000WarningH302: Harmful if swallowed
5 > 2000 and ≤ 5000WarningH303: May be harmful if swallowed

Populating the SDS:

  • Section 2 (Hazard(s) Identification): If the OECD TG 423 study resulted in 2/3 deaths at 300 mg/kg but 0/3 deaths at 50 mg/kg, the substance would be classified as GHS Category 3. The SDS would display the "Skull and Crossbones" pictogram, the signal word "Danger," and the hazard statement "H301: Toxic if swallowed."

  • Section 11 (Toxicological Information): This section would detail the results of the studies. For example: "Acute Oral Toxicity: GHS Category 3 (Rat, OECD TG 423). LD50 cut-off estimated to be between 50 and 300 mg/kg. In vitro Cytotoxicity (MTT Assay, HepG2 cells): IC50 = [Value] µM."[4]

Conclusion

The development of a safety data sheet and toxicity profile for a novel thiadiazole propanol is a dynamic process rooted in rigorous scientific methodology and international regulatory standards. It begins with the foundational GHS framework and is built upon empirical data generated through a logical progression of in vitro and in vivo testing. By following a structured workflow—from initial cytotoxicity screening to definitive acute toxicity classification—researchers can ensure laboratory safety, meet regulatory requirements, and make informed decisions on the viability of a compound for further development. This systematic approach ensures that the significant therapeutic potential of thiadiazole derivatives is explored with an unwavering commitment to safety and scientific integrity.[1]

References

  • International Labour Organization. The Globally Harmonized System of Classification and Labelling of Chemicals (GHS). [Link]

  • Wikipedia. Globally Harmonized System of Classification and Labelling of Chemicals. [Link]

  • National Toxicology Program. OECD Test Guideline 423. [Link]

  • Slideshare. OECD Guideline For Acute oral toxicity (TG 423). [Link]

  • Intersolia. Globally Harmonized System of Classification and Labelling of Chemicals (GHS). [Link]

  • ResearchGate. (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. [Link]

  • UNECE. About the GHS. [Link]

  • Scribd. OECD Acute Oral Toxicity Guidelines. [Link]

  • Safe Work Australia. Using the GHS. [Link]

  • OECD. Guidance Document on Acute Oral Toxicity Testing. [Link]

  • SlidePlayer. In Vitro and in Vivo toxicity Determination for Drug Discovery. [Link]

  • Acadecraft. Guide to Writing Safety Data Sheets. [Link]

  • Sygnature Discovery. The Crucial Role of preclinical toxicology studies in Drug Discovery. [Link]

  • EcoOnline. How to create a safety data sheet. [Link]

  • Royal Chemical. How to Create a Safety Data Sheet (SDS). [Link]

  • ScienceDirect. In vitro toxicity model: Upgrades to bridge the gap between preclinical and clinical research. [Link]

  • University of Washington. A Guide to Safety Data Sheets. [Link]

  • Safe Work Australia. Preparing safety data sheets. [Link]

  • Preprints.org. An overview of biological activities of thiadiazole derivatives. [Link]

  • Technology Networks. In Vivo vs In Vitro: Definition, Pros and Cons. [Link]

  • Sphinxsai. Biological Activities of Thiadiazole Derivatives: A Review. [Link]

  • BioSpace. In Vitro, In Vivo Early Toxicity Testing Models And Innovative Technologies To Open New Doors In Toxicology. [Link]

  • Scholars Research Library. Chemistry, synthesis and progress report on biological activities of thiadiazole compounds - a review. [Link]

  • MDPI. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. [Link]

  • PMC. Thiadiazoles: the appropriate pharmacological scaffolds with leishmanicidal and antimalarial activities: a review. [Link]

  • ResearchGate. Review article on 1, 3, 4-thiadiazole derivaties and it's pharmacological activities. [Link]

  • PMC. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. [Link]

  • CORE. Chemistry, synthesis and progress report on biological activities of thiadiazole compounds - a review. [Link]

  • JOCPR. Thiadiazoles: Progress Report on Biological Activities. [Link]

  • PMC. Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. [Link]

  • PMC. Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies. [Link]

  • Pakistan Heart Journal. PHARMACOLOGICAL PROFILE OF THIADIAZOLE DERIVATIVE: A REVIEW. [Link]

  • ResearchGate. Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds. [Link]

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Protocols & Analytical Methods

Method

Synthesis protocols for 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol

Application Note: Modular Synthesis of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol Executive Summary This application note details a robust, three-stage synthetic pathway for 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Modular Synthesis of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol

Executive Summary

This application note details a robust, three-stage synthetic pathway for 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol , a privileged scaffold in medicinal chemistry often utilized for its bioisosteric properties relative to thiazoles and pyridines.

Unlike generic protocols, this guide addresses the specific chemosensitivity of the 1,2,3-thiadiazole core—specifically its susceptibility to ring cleavage under vigorous reducing conditions. The pathway prioritizes the Hurd-Mori cyclization for core construction, followed by a lithiation-mediated chain extension and a chemoselective borane reduction . This route avoids the use of high-pressure hydrogenation, preserving the N=N-S heterocyclic bond.

Retrosynthetic Analysis & Strategy

The synthesis is deconstructed into three logical modules to maximize yield and allow for intermediate purification.

  • Module A (Core Construction): Formation of the 1,2,3-thiadiazole ring via the Hurd-Mori reaction.[1][2][3][4][5]

  • Module B (Linker Installation): Oxidation of the methyl handle followed by nucleophilic addition of an acetonitrile anion (cyanomethylation).

  • Module C (Functionalization): Chemoselective reduction of the nitrile to the primary amine without compromising the thiadiazole ring.

Pathway Visualization

SynthesisPathway Start Acetone Semicarbazone Inter1 4-Methyl-1,2,3-thiadiazole Start->Inter1 Hurd-Mori (SOCl2, -10°C) Inter2 1,2,3-Thiadiazole-4-carbaldehyde Inter1->Inter2 SeO2 Oxidation (Dioxane, Reflux) Inter3 3-Hydroxy-3-(1,2,3-thiadiazol-4-yl) propanenitrile Inter2->Inter3 Li-Acetonitrile (LDA, -78°C) Final 3-Amino-1-(1,2,3-thiadiazol-4-yl) propan-1-ol Inter3->Final BH3·THF Reduction (Selective)

Caption: Figure 1. Modular synthetic workflow from acetone semicarbazone to the target amino-alcohol.

Detailed Experimental Protocols

Module A: Synthesis of 4-Methyl-1,2,3-thiadiazole (Hurd-Mori Reaction)

Rationale: The Hurd-Mori reaction is the industry standard for generating 1,2,3-thiadiazoles. We utilize acetone semicarbazone as the precursor because it provides the necessary


-methylene group for cyclization while establishing the C4-methyl handle required for Module B.

Reagents & Materials:

  • Acetone Semicarbazone (100 mmol)

  • Thionyl Chloride (

    
    ) (250 mmol)
    
  • Dichloromethane (DCM) (Anhydrous)

  • Sodium Carbonate (

    
    ) (sat. aq.)
    

Protocol:

  • Setup: Flame-dry a 500 mL three-neck round-bottom flask (RBF) equipped with a magnetic stir bar, addition funnel, and nitrogen inlet. Charge with acetone semicarbazone (11.5 g, 100 mmol) and DCM (150 mL).

  • Cooling: Cool the suspension to -10°C using an ice/salt bath.

  • Cyclization: Add thionyl chloride (18.2 mL, 250 mmol) dropwise over 45 minutes. Caution: Vigorous gas evolution (

    
    , 
    
    
    
    ). Ensure efficient venting.
  • Maturation: Allow the mixture to warm to 0°C and stir for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1) for the disappearance of the semicarbazone.

  • Quench: Pour the reaction mixture slowly onto crushed ice (300 g). Neutralize with saturated

    
     until pH ~8.
    
  • Extraction: Extract with DCM (3 x 100 mL). Dry combined organics over

    
     and concentrate
    in vacuo.
    
  • Purification: Distillation under reduced pressure (bp ~60-65°C at 15 mmHg) yields the product as a pale yellow oil.

Typical Yield: 75-85%

Module B: Linker Installation (Oxidation & Cyanomethylation)

Rationale: Direct alkylation of the thiadiazole ring is difficult. We employ a "functional handle" strategy: oxidizing the methyl group to an aldehyde, then extending the carbon chain using an acetonitrile anion. This installs the 3-carbon skeleton and the hydroxyl group in a single step.

Step B1: Selenium Dioxide Oxidation

  • Reaction: Dissolve 4-methyl-1,2,3-thiadiazole (50 mmol) in 1,4-dioxane (100 mL) containing water (2 mL).

  • Oxidation: Add Selenium Dioxide (

    
    ) (60 mmol). Reflux for 4 hours.
    
  • Workup: Filter hot through Celite to remove red selenium deposits. Concentrate the filtrate.

  • Purification: Flash chromatography (Silica, 0-20% EtOAc/Hexane) to isolate 1,2,3-thiadiazole-4-carbaldehyde .

Step B2: Lithiation-Addition

  • Anion Generation: In a dry flask under Argon, dissolve anhydrous acetonitrile (55 mmol) in THF (50 mL). Cool to -78°C . Add LDA (2.0 M in THF, 55 mmol) dropwise. Stir for 30 mins to form

    
    .
    
  • Addition: Add a solution of 1,2,3-thiadiazole-4-carbaldehyde (45 mmol) in THF (20 mL) dropwise to the lithiated species, maintaining -78°C.

  • Quench: After 1 hour, quench with saturated

    
     at -78°C, then warm to room temperature.
    
  • Isolation: Extract with EtOAc, wash with brine, and concentrate. The resulting 3-hydroxy-3-(1,2,3-thiadiazol-4-yl)propanenitrile is usually pure enough for the next step.

Module C: Chemoselective Reduction

Rationale: This is the critical failure point in many protocols. Catalytic hydrogenation (


) often cleaves the N-N or N-S bonds of the thiadiazole. We use Borane-THF (

)
, which acts as an electrophilic reducing agent. It rapidly reduces the nitrile to the amine but is kinetically slow to react with the electron-deficient thiadiazole ring at moderate temperatures.

Protocol:

  • Setup: Dissolve the hydroxynitrile (20 mmol) in anhydrous THF (60 mL) under Nitrogen.

  • Reduction: Add

    
     (1.0 M, 50 mmol) dropwise at 0°C.
    
  • Reflux: Warm to room temperature, then heat to a gentle reflux (65°C) for 3 hours.

  • Quench (Methanolysis): Cool to 0°C. Carefully add Methanol (20 mL) dropwise to destroy excess borane. Caution: Hydrogen evolution.

  • Acid Hydrolysis: Add 1M HCl (20 mL) and reflux for 30 minutes to break the amine-borane complex.

  • Basification: Cool, neutralize with NaOH (2M) to pH > 10.

  • Final Isolation: Extract with DCM (3 x 50 mL). Dry over

    
     and concentrate.
    
  • Salt Formation (Optional): Treat the crude oil with HCl/Ether to precipitate the hydrochloride salt for long-term storage.

Final Product: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol.

Quantitative Data & Process Parameters

ParameterModule A (Core)Module B (Linker)Module C (Reduction)
Limiting Reagent Acetone Semicarbazone1,2,3-Thiadiazole-4-CHOHydroxynitrile Intermediate
Key Reagent

LDA / Acetonitrile

Temperature -10°C

0°C
-78°C (Addition)Reflux (65°C)
Critical Hazard

gas evolution
Pyrophoric LDA

gas / Borane toxicity
Typical Yield 75 - 85%60 - 70% (over 2 steps)65 - 75%
Purity (HPLC) >95%>90%>98% (as HCl salt)

Troubleshooting & Critical Control Points

  • Hurd-Mori Temperature Control: Do not allow the reaction to exceed 5°C during

    
     addition. Higher temperatures promote polymerization of the semicarbazone.
    
  • Selenium Removal: Residual selenium can poison downstream catalysts (though less relevant for Borane reduction) and cause toxicity issues. Ensure thorough filtration through Celite.

  • Nitrile Reduction Selectivity: If ring cleavage is observed (detected by loss of aromatic protons in NMR), switch to Cobalt(II) chloride / Sodium Borohydride (

    
    )  in methanol. This is a milder alternative to Borane for nitrile reduction.
    

References

  • Hurd-Mori Reaction Mechanism & Scope

    • BenchChem. (2025).[1][3] Application Notes and Protocols for the Synthesis of 4-phenyl-1,2,3-thiadiazole via the Hurd-Mori Reaction. Retrieved from 3

  • Optimized Thiadiazole Synthesis

  • Bio-organic & Medicinal Chemistry Letters. (2003). Synthesis and antiviral activity of 1,2,3-thiadiazole derivatives.
  • Brown, H. C., et al. (1982). Selective reductions. 30. Effect of cation and solvent on the reactivity of saline borohydrides. Journal of Organic Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yield of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol synthesis

The following technical guide is structured as a Tier 3 Support Knowledge Base for the synthesis and optimization of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol . This guide addresses the specific chemosynthetic challen...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Support Knowledge Base for the synthesis and optimization of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol .

This guide addresses the specific chemosynthetic challenges of the 1,2,3-thiadiazole scaffold, particularly its sensitivity to reductive ring opening and base-mediated degradation.

Ticket Subject: Improving Reaction Yield for 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol Assigned Specialist: Senior Application Scientist Status: Resolved / Knowledge Base Article Created

Executive Summary & Workflow Visualization

The synthesis of 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol presents a "chemical paradox": the conditions required to build the amino-alcohol chain (reduction, basic condensation) are often incompatible with the stability of the 1,2,3-thiadiazole ring (which is prone to Hurd-Mori reversion or reductive cleavage).

Success requires a modular approach:

  • Ring Construction: Optimized Hurd-Mori cyclization.

  • Chain Extension: Chemoselective carbon-carbon bond formation.

  • Functionalization: Ring-sparing reduction protocols.

Master Synthesis Workflow (DOT Visualization)

ThiadiazoleSynthesis Start Precursor: Methyl Ketone / Hydrazone HurdMori Hurd-Mori Cyclization (SOCl2, -5°C) Start->HurdMori Dehydration Intermediate1 4-Acetyl-1,2,3-Thiadiazole HurdMori->Intermediate1 Cyclization Branch Select Pathway Intermediate1->Branch PathA Path A: Mannich Reaction (HCHO + Amine) Branch->PathA For 2° Amines PathB Path B: Aldol-Nitrile (LiCH2CN + Aldehyde) Branch->PathB For 1° Amines InterA Beta-Amino Ketone PathA->InterA InterB Beta-Hydroxy Nitrile PathB->InterB RedA Ketone Reduction (NaBH4, MeOH) InterA->RedA RedB Nitrile Reduction (BH3-DMS or NaBH4/CoCl2) InterB->RedB Final Target: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol RedA->Final Warning AVOID: LiAlH4 or H2/Pd (Ring Cleavage) RedA->Warning RedB->Final RedB->Warning

Caption: Modular synthesis workflow highlighting the critical bifurcation for amine substitution and the "Red Zone" reducing agents to avoid.

Troubleshooting Guide: The Hurd-Mori Cyclization

Issue: Low yield of the 4-acetyl-1,2,3-thiadiazole intermediate. Diagnosis: The Hurd-Mori reaction (hydrazone + thionyl chloride) is moisture-sensitive and prone to "Vilsmeier-Haack" type side reactions if temperature is uncontrolled.

Q1: My reaction turns into a black tar upon adding thionyl chloride. Why?

Root Cause: Exotherm-induced decomposition. The reaction of hydrazones with


 releases heat and HCl gas rapidly. If the temperature exceeds 0°C during addition, the diazo-intermediate decomposes before cyclization.
Corrective Protocol: 
  • Solvent: Use anhydrous Dichloromethane (DCM).[1]

  • Temperature: Cool the hydrazone solution to -10°C to -5°C .

  • Addition: Add neat

    
     dropwise over 60 minutes. Do not rush.
    
  • Quench: Pour the reaction mixture onto crushed ice immediately after completion. Do not let it sit at room temperature for prolonged periods in the acidic medium [1, 2].

Q2: I see a major side product (M+16 or M+32).

Root Cause: Formation of 1,2,3-selenadiazoles (if


 was used) or hydrolysis products. If using semicarbazones, incomplete cyclization can lead to oxadiazoles.
Optimization:  Use Tosylhydrazones  instead of semicarbazones. Tosylhydrazones generally provide cleaner conversion in the Hurd-Mori reaction because the sulfinate leaving group facilitates the final aromatization step [3].

Critical Step: Chain Extension & Reduction

Issue: Loss of the thiadiazole ring during reduction steps. Diagnosis: The 1,2,3-thiadiazole ring is essentially a "masked" diazo compound. Strong nucleophiles or harsh reducing agents (e.g.,


, 

) cleave the S-N bond, destroying the ring to form mercaptans or hydrazines [4].
Q3: How do I reduce the ketone/nitrile without breaking the ring?

The "Golden Rule": Never use catalytic hydrogenation (


) or Lithium Aluminum Hydride (

) with 1,2,3-thiadiazoles.
Protocol A: Reducing the Ketone (for Mannich Route)

If you synthesized the


-amino ketone via Mannich reaction:
  • Reagent: Sodium Borohydride (

    
    ).
    
  • Conditions: Methanol, 0°C

    
     RT, 30 mins.
    
  • Mechanism:

    
     is chemoselective for the carbonyl group and will not  touch the 1,2,3-thiadiazole ring under these conditions [5].
    
Protocol B: Reducing the Nitrile (for Aldol Route)

If you synthesized the


-hydroxy nitrile (

):
  • Reagent: Borane-Dimethyl Sulfide (

    
    ) or 
    
    
    
    with Cobalt(II) Chloride (
    
    
    ).
  • Protocol (CoCl2 Method):

    • Dissolve nitrile in MeOH.

    • Add 2.0 eq

      
      .
      
    • Add

      
       portion-wise (vigorous gas evolution).
      
    • Result: Clean reduction to the primary amine without ring cleavage.

Comparative Yield Table: Reducing Agents
Reducing AgentTarget: KetoneTarget: NitrileThiadiazole StabilityVerdict
NaBH4 / MeOH 95% Yield No ReactionStable Recommended
LiAlH4 / THF Ring OpeningRing OpeningUnstable CRITICAL FAIL
H2 / Pd-C Ring OpeningRing OpeningUnstable CRITICAL FAIL
BH3-DMS 90% Yield85% Yield Stable Recommended
NaBH4 + CoCl2 N/A80% Yield Stable Alternative

Purification of Polar Amino-Alcohols

Issue: "I can't extract the product from the aqueous layer." Diagnosis: 3-Amino-1-(1,2,3-thiadiazol-4-yl)propan-1-ol is highly polar and zwitterionic-like. Standard EtOAc/Water extraction often results in <20% recovery.

Q4: How do I isolate the product efficiently?

Solution: Avoid aqueous workup where possible, or use "Salting Out" + n-Butanol.

Optimized Isolation Protocol:

  • Quench: Quench the borohydride reaction with minimal dilute HCl.

  • Neutralization: Adjust pH to ~10 using Saturated

    
     (avoid NaOH if possible to prevent ring degradation).
    
  • Extraction:

    • Saturate the aqueous layer with NaCl (solid).

    • Extract 5x with n-Butanol or IPA/DCM (3:1) .

  • Alternative (Resin): Pass the aqueous mixture through a column of Amberlite XAD-2 (hydrophobic resin). The organic thiadiazole binds; salts wash through. Elute product with MeOH.

References & Authority

  • Hurd-Mori Reaction Basics: Hurd, C. D., & Mori, R. I.[2] (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society.[3] Link

  • Thiadiazole Stability: Thomas, E. W. (1984). Synthesis of 1,2,3-Thiadiazoles. Comprehensive Heterocyclic Chemistry. Link

  • Reductive Ring Opening: Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. Wiley-Interscience. Link

  • Chemoselective Reduction: Periasamy, M., et al. (2000). Methods of enhancement of reactivity of sodium borohydride. Journal of Organometallic Chemistry. Link

Disclaimer: This guide assumes standard laboratory safety protocols. 1,2,3-Thiadiazoles can be energetic; handle diazo-intermediates with care.

Sources

Optimization

Addressing enantiomeric excess (ee) issues in chiral thiadiazole synthesis

A Resource for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Asymmetric Catalysis. This resource is designed for researchers, scientists, and drug development pro...

Author: BenchChem Technical Support Team. Date: February 2026

A Resource for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Asymmetric Catalysis. This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common issues leading to low enantiomeric excess in their experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve high enantioselectivity and reproducible results.

I. Frequently Asked Questions (FAQs)

Q1: My chiral thiadiazole synthesis is resulting in a low enantiomeric excess (ee). What are the most common initial steps to troubleshoot this issue?

A1: A low or inconsistent enantiomeric excess is a common challenge in asymmetric catalysis. The first step is to rigorously validate your analytical method, which is typically chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[1] An inaccurate or unoptimized method can provide misleading ee values.[1] Key aspects to verify include:

  • Resolution: Ensure baseline separation of the enantiomer peaks, with a resolution value (Rs) greater than 1.5.

  • Accuracy and Precision: Confirm that your method provides consistent and true values.[1] This can be done by analyzing a sample with a known enantiomeric excess.

  • Linearity: The detector response should be linear across a range of concentrations for both enantiomers.[1]

Once the analytical method is validated, scrutinize the purity of your reagents and the quality of your catalyst. Impurities in the substrate or solvent can interfere with the catalytic cycle and reduce enantioselectivity.

Q2: How can I confirm that my chiral HPLC/GC method is accurate for determining the ee of my thiadiazole derivative?

A2: Prepare a true racemic sample of your product and inject it into your chiral HPLC/GC system. A racemic mixture should show two peaks of equal area, corresponding to a 50:50 ratio of the two enantiomers and an ee of 0%.[2] If your analysis of the racemic mixture does not yield this result, your analytical method is likely inaccurate and requires optimization.

Q3: Could the chiral catalyst itself be the source of poor enantioselectivity?

A3: Absolutely. The enantiomeric purity of the catalyst directly impacts the enantiomeric excess of the product.[3] It's crucial to:

  • Verify Catalyst Purity: The enantiomeric purity of commercially available chiral catalysts or ligands can sometimes be lower than stated.[3] It is good practice to verify the purity of a new batch of catalyst.

  • Proper Handling and Storage: Chiral catalysts can be sensitive to air, moisture, and temperature. Improper handling or storage can lead to decomposition or racemization, diminishing their effectiveness.

  • Catalyst Loading: The concentration of the catalyst can also impact the enantioselectivity.[1] In some systems, higher catalyst loadings can lead to the formation of less selective catalyst aggregates or dimers, resulting in a lower ee.[1] It is advisable to screen a range of catalyst loadings to find the optimal concentration.

Q4: What is the role of a chiral auxiliary in thiadiazole synthesis, and how does it influence the enantiomeric excess?

A4: A chiral auxiliary is a stereogenic group that is temporarily incorporated into the substrate to control the stereochemical outcome of a reaction.[4][5] The auxiliary creates a chiral environment that directs the approach of the reagents to one face of the molecule, leading to the preferential formation of one enantiomer.[4] After the desired stereocenter is created, the auxiliary is removed. The effectiveness of a chiral auxiliary in inducing high enantiomeric excess depends on its ability to create a well-defined and sterically hindered transition state. Sulfur-based chiral auxiliaries, in particular, have shown excellent performance in many asymmetric syntheses.[6]

Q5: Can reaction conditions like temperature and solvent significantly affect the ee?

A5: Yes, reaction conditions play a critical role.

  • Temperature: Lowering the reaction temperature often increases enantioselectivity. This is because the difference in the activation energies for the formation of the two enantiomers becomes more significant at lower temperatures. However, this can also decrease the reaction rate.

  • Solvent: The solvent can influence the conformation of the catalyst-substrate complex and the transition state energies, thereby affecting the enantioselectivity. Screening a variety of solvents with different polarities and coordinating abilities is often necessary to find the optimal conditions.

II. Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving low enantiomeric excess in your asymmetric thiadiazole synthesis.

Guide 1: Systematic Troubleshooting of Low Enantiomeric Excess (ee)

A low or inconsistent enantiomeric excess is a common challenge in asymmetric catalysis. This guide provides a logical workflow to identify the root cause of the problem.

Troubleshooting Workflow for Low Enantiomeric Excess

G start Start: Low Enantiomeric Excess Observed step1 Step 1: Verify Analytical Method (Chiral HPLC/GC) start->step1 q1 Is the chiral separation adequate? (Resolution > 1.5) step1->q1 step2 Step 2: Scrutinize Reagents & Catalyst q1->step2 Yes optimize_method Optimize separation method q1->optimize_method No q2 Substrate/Reagent Purity Check step2->q2 purify_reagents Purify substrate/reagents (e.g., recrystallization, distillation) q2->purify_reagents Impure catalyst_check Catalyst Quality Check q2->catalyst_check Pure step3 Step 3: Evaluate Reaction Conditions q3 Temperature Control: - Consistent? - Optimal? step3->q3 q4 Solvent Quality: - Anhydrous? - Degassed? q3->q4 Yes optimize_temp Calibrate thermostat; Optimize temperature q3->optimize_temp No q5 Atmosphere Control: - Inert gas pure? - Air/moisture leaks? q4->q5 High Quality fresh_solvent Use freshly distilled/ anhydrous solvent q4->fresh_solvent Poor Quality end Resolution: Reproducible High ee Achieved q5->end Yes check_atmosphere Check inert gas source; Seal reaction vessel properly q5->check_atmosphere No validate_method Validate Method: - Accuracy - Precision - Linearity optimize_method->validate_method perform_validation Perform method validation validate_method->perform_validation perform_validation->q1 Not Validated perform_validation->step2 Validated purify_reagents->step2 catalyst_check->step3 High Quality fresh_catalyst Synthesize/procure fresh catalyst & characterize thoroughly catalyst_check->fresh_catalyst Questionable fresh_catalyst->step3 fresh_solvent->step3 optimize_temp->step3 check_atmosphere->step3

Caption: A workflow for screening chiral catalysts to improve enantiomeric excess.

Data Presentation: Catalyst Screening Results
Catalyst/LigandSolventTemperature (°C)Time (h)Yield (%)ee (%)
Catalyst AToluene0248560
Catalyst BCH2Cl2-20487092
Catalyst CTHF25129530
Catalyst DHexane-407250>99

III. Experimental Protocols

Protocol 1: General Procedure for Chiral Thiadiazole Synthesis

This protocol provides a general framework. Specific quantities, temperatures, and reaction times should be optimized for each specific substrate and catalyst system.

  • Preparation: To an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the chiral catalyst (e.g., 5 mol%).

  • Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., 0.1 M concentration of the limiting reagent). Cool the solution to the desired temperature (e.g., -20 °C).

  • Substrate Addition: Add the thiadiazole precursor and the corresponding electrophile or nucleophile.

  • Reaction Monitoring: Stir the reaction mixture at the set temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Quenching: Upon completion, quench the reaction by adding a suitable reagent (e.g., saturated aqueous ammonium chloride).

  • Work-up: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

  • Analysis: Determine the enantiomeric excess of the purified product using a validated chiral HPLC or GC method.

Protocol 2: Validation of an Analytical Method for ee Determination
  • Racemic Standard Preparation: Synthesize a racemic sample of the target chiral thiadiazole, for instance, by using a non-chiral catalyst or by mixing equal amounts of the two enantiomers if they are available.

  • Method Development:

    • Column Selection: Choose a chiral stationary phase (CSP) known to be effective for the separation of similar classes of compounds.

    • Mobile Phase Optimization: Screen different mobile phase compositions (e.g., varying ratios of hexane and isopropanol for normal-phase HPLC) to achieve baseline separation of the enantiomers.

    • Flow Rate and Temperature: Optimize the flow rate and column temperature to improve resolution and peak shape.

  • Method Validation:

    • Resolution: Inject the racemic standard and ensure the resolution between the two enantiomer peaks is greater than 1.5.

    • Linearity: Prepare a series of standards with varying concentrations of the racemate and inject them. Plot the peak area against concentration to confirm a linear response.

    • Accuracy: Prepare samples with known enantiomeric excess (e.g., by mixing known quantities of enantiomerically pure samples). Analyze these samples and compare the measured ee with the known value. [1]

IV. References

  • Bode, J. W. (2015). Key Concepts in Stereoselective Synthesis. ETH Zurich. Retrieved from [Link]

  • Ye, J., et al. (2018). Asymmetric [4 + 2] annulation of 5H-thiazol-4-ones with a chiral dipeptide-based Brønsted base catalyst. Chemical Science, 9(33), 6873-6878.

  • Mettler Toledo. (n.d.). Chirality in Chemical Synthesis. Retrieved from [Link]

  • Corey, E. J., & Zhang, X. (2001). U.S. Patent No. 6,258,960. Washington, DC: U.S. Patent and Trademark Office.

  • Blackmond, D. G. (2004). Effect of catalyst enantiomeric purity. (a) Simulated reaction heat... ResearchGate.

  • ten Hove, J. B., et al. (2022). Chiral Amplification through the Interplay of Racemizing Conditions and Asymmetric Crystal Growth. Journal of the American Chemical Society, 144(50), 23057-23065.

  • Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

  • Wang, C., et al. (2013). Enantiomeric impurities in chiral synthons, catalysts, and auxiliaries. Part 3. Tetrahedron: Asymmetry, 24(12), 707-714.

  • Olivo, H. F., & Morales-Nava, R. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 63(3).

  • inventors. (n.d.). WO2017078570A1 - Method for determining enantiomeric excess of chiral compounds (variants). Google Patents.

  • Asymmetric reactions_synthesis. (n.d.). Retrieved from [Link]

  • Wenzel, T. J. (2003). Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. Chirality, 15(3), 256-270.

  • Just-Baringo, X., Albericio, F., & Alvarez, M. (2014). Chiral thiazoline and thiazole building blocks for the synthesis of peptide-derived natural products. Current Topics in Medicinal Chemistry, 14(10), 1244-1256.

  • Olivo, H. F., & Morales-Nava, R. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 63(3).

  • Miao, Z., Pan, X., & Kamenetska, M. (2021). Strategies for catalytic asymmetric synthesis of chiral 1,2,3-triazoles. ResearchGate.

  • An, G., et al. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols, 15(7), 2146-2161.

  • Buxton, S., & Roberts, S. M. (1996). Guide to Organic Stereochemistry: From Methane to Macromolecules. Pearson Education.

  • Szymański, W., & Feringa, B. L. (2019). Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry. Molecules, 24(19), 3546.

  • Rybáček, J., et al. (2020). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers, 7(14), 1846-1854.

  • Asymmetric synthesis introduction enantiomeric excess. (2023, November 29). SlideShare.

  • Singh, R., et al. (2022). Synthesis of 1,3,4-thiadiazole Derivative Using Appropriate Reaction Conditions. International Journal for Research in Applied Science and Engineering Technology, 10(8), 226-233.

  • Harada, N., & Nakanishi, K. (2000). Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Mail, 107.

  • Asymmetric magnesium catalysis for important chiral scaffold synthesis. (n.d.). Royal Society of Chemistry.

  • Denard, C. A., Hartwig, J. F., & Zhao, H. (2014). Enzymatic strategies for asymmetric synthesis. ACS Catalysis, 4(10), 3460-3479.

  • Mlynarski, J., & Paradowska, J. (2020). Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives. Beilstein Journal of Organic Chemistry, 16, 684-690.

  • Barrabés, N., et al. (2020). Amplification of enantiomeric excess by dynamic inversion of enantiomers in deracemization of Au38 clusters. Nature Communications, 11(1), 4627.

  • a review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential. (n.d.). Pharmedico Publishers.

  • Thiadiazoles and Their Properties. (2021). ISRES Publishing.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the LC-MS Fragmentation Patterns of Thiadiazole Amino Alcohols

For researchers and drug development professionals, understanding the structural nuances of novel compounds is paramount. Among the vast landscape of heterocyclic compounds, thiadiazole amino alcohols represent a class o...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals, understanding the structural nuances of novel compounds is paramount. Among the vast landscape of heterocyclic compounds, thiadiazole amino alcohols represent a class of molecules with significant potential in medicinal chemistry. Liquid chromatography-mass spectrometry (LC-MS) stands as a cornerstone technique for their characterization, providing not only molecular weight information but also rich structural data through tandem mass spectrometry (MS/MS) fragmentation. This guide provides an in-depth, objective comparison of the fragmentation patterns of thiadiazole amino alcohols, supported by established principles and experimental insights, to empower researchers in their analytical endeavors.

Foundational Principles of Fragmentation: The Influence of Molecular Architecture

The fragmentation of a protonated molecule in the gas phase is a complex process governed by its inherent chemical stability and the energy applied. For thiadiazole amino alcohols, the fragmentation pathways are primarily dictated by two key structural features: the thiadiazole ring and the amino alcohol side chain .

Under electrospray ionization (ESI) in positive ion mode, protonation typically occurs at the most basic site. For thiadiazole amino alcohols, this is generally the nitrogen atom of the amino group. This initial protonation event is the critical first step that directs the subsequent fragmentation cascade. The fragmentation of protonated α-amino acids, for instance, often involves the sequential loss of water (H₂O) and carbon monoxide (CO) to yield an immonium ion.[1][2]

The fragmentation of the thiadiazole ring itself is also a key consideration. Studies on 1,2,3-thiadiazole derivatives have shown that a characteristic fragmentation pathway involves the loss of a nitrogen molecule (N₂).[3] The stability of the resulting fragment ions will heavily influence the observed product ion spectrum.

Comparative Analysis of Fragmentation Techniques: CID vs. HCD

The two most common fragmentation techniques employed in modern mass spectrometers are Collision-Induced Dissociation (CID) and Higher-Energy C-trap Dissociation (HCD).[4][5] While both involve the collision of precursor ions with an inert gas, they differ in their implementation, leading to distinct fragmentation patterns.

  • Collision-Induced Dissociation (CID): This is a resonant excitation process that occurs within an ion trap.[6] Ions are gradually excited, and the resulting collisions are of relatively low energy. This often leads to the cleavage of the weakest bonds and can result in multi-step fragmentation events.[6][7] For small molecules, CID in an ion trap is advantageous as it can provide detailed structural information through the observation of sequential fragmentation events.[7]

  • Higher-Energy C-trap Dissociation (HCD): HCD is a beam-type fragmentation technique that occurs in a dedicated collision cell, external to the main ion trap or Orbitrap analyzer.[5][8] This non-resonant process imparts a higher and more uniform energy distribution to the precursor ions.[6] The result is often a richer fragmentation spectrum with a greater abundance of lower m/z fragment ions, which can be particularly useful for structural elucidation.[4][8]

The choice between CID and HCD can significantly impact the resulting data. For thiadiazole amino alcohols, HCD may be more effective at inducing fragmentation of the stable thiadiazole ring, while CID might provide more information about the labile amino alcohol side chain.

Visualizing the Fragmentation Landscape

To illustrate the expected fragmentation pathways, consider the following generalized structure of a protonated thiadiazole amino alcohol.

Fragmentation_Pathway cluster_precursor Precursor Ion cluster_fragments Primary Fragments cluster_secondary_fragments Secondary Fragments Precursor [M+H]+ Loss_H2O [M+H - H₂O]+ (Loss of Water) Precursor->Loss_H2O α-cleavage Loss_Sidechain [M+H - RCH(OH)]+ (Sidechain Cleavage) Precursor->Loss_Sidechain β-cleavage Loss_N2 [M+H - N₂]+ (Ring Fragmentation) Precursor->Loss_N2 Ring Opening Immonium Immonium Ion [M+H - H₂O - CO]+ Loss_H2O->Immonium Loss of CO

Caption: Proposed fragmentation pathways for a generic protonated thiadiazole amino alcohol.

A Validated Experimental Workflow for Comparative Fragmentation Analysis

To obtain reliable and reproducible fragmentation data, a robust LC-MS/MS method is essential. The polar nature of thiadiazole amino alcohols presents a challenge for traditional reversed-phase chromatography.[9][10] Therefore, a mixed-mode or HILIC-based separation is often more appropriate.[11][12]

Experimental Protocol
  • Sample Preparation:

    • Dissolve the thiadiazole amino alcohol standard in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1 µg/mL.

    • Filter the sample through a 0.22 µm syringe filter prior to injection.

  • Liquid Chromatography (LC) Conditions:

    • Column: A mixed-mode column with both reversed-phase and cation-exchange characteristics is recommended to achieve good retention of these polar compounds.[11][12]

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A shallow gradient starting with a high percentage of organic mobile phase (e.g., 95% B) and gradually decreasing to elute the polar analytes.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • MS1 Scan Range: m/z 100-1000

    • MS/MS Fragmentation:

      • Perform separate injections for CID and HCD analysis.

      • CID: Normalized Collision Energy (NCE) stepped at 20, 30, and 40%.

      • HCD: Stepped Normalized Collision Energy (NCE) at 20, 40, and 60%.

    • Resolution: High resolution (>30,000) is crucial for accurate mass determination and formula assignment of fragment ions.[2]

Workflow Visualization

Experimental_Workflow cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms MS Analysis cluster_data Data Analysis A Dissolve Standard B Filter Sample A->B C Inject into LC B->C D Mixed-Mode Chromatography C->D E ESI+ Ionization D->E F MS1 Scan E->F G Precursor Isolation F->G H CID Fragmentation G->H I HCD Fragmentation G->I J MS/MS Detection H->J I->J K Spectrum Interpretation J->K L Comparative Analysis K->L

Caption: A comprehensive workflow for the LC-MS/MS analysis of thiadiazole amino alcohols.

Data Interpretation and Comparative Insights

The data obtained from the CID and HCD experiments should be carefully analyzed to identify common and unique fragment ions.

Precursor Ion (m/z)Fragmentation ModeKey Fragment Ions (m/z)Putative Neutral LossInterpretation
[M+H]⁺CID[M+H - 18]⁺H₂OLoss of water from the amino alcohol side chain, a common fragmentation for alcohols.[13][14]
[M+H - 46]⁺H₂O + COSequential loss of water and carbon monoxide, characteristic of α-amino alcohols.[1]
HCD[M+H - 28]⁺N₂Fragmentation of the thiadiazole ring, often more prominent at higher collision energies.[3]
Lower m/z fragmentsVariousHCD typically produces a wider range of fragment ions due to the higher energy input.[4][8]

Key Observations and Causality:

  • Alpha-cleavage adjacent to the alcohol group, leading to the loss of water, is a highly favorable pathway.[13][14]

  • The stability of the thiadiazole ring often requires higher energy (HCD) to induce significant fragmentation.

  • The amino group's position on the side chain will influence the propensity for specific cleavages.

  • The nature of the substituents on the thiadiazole ring can also influence the fragmentation pathways.

Conclusion

The structural elucidation of thiadiazole amino alcohols by LC-MS/MS is a multifaceted process that requires a systematic approach. By understanding the fundamental principles of fragmentation and leveraging the complementary nature of CID and HCD, researchers can gain deep insights into the molecular architecture of these important compounds. The provided workflow and comparative data serve as a robust starting point for developing tailored analytical methods and confidently interpreting the resulting fragmentation spectra. This knowledge is crucial for advancing drug discovery and development programs that rely on the precise characterization of novel chemical entities.

References

  • Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. ResearchGate.[Link]

  • Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. PubMed.[Link]

  • Effectiveness of CID, HCD, and ETD with FT MS/MS for degradomic-peptidomic analysis: comparison of peptide identification methods. PMC.[Link]

  • BA Method Development: Polar Compounds. BioPharma Services.[Link]

  • The comparison of HCD- and CID-type fragmentation using the back-to-back strategy (HCD-IT vs. CID-IT). ResearchGate.[Link]

  • Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. ResearchGate.[Link]

  • Understanding differences in CID fragmentation in a mass spectrometer. MS Vision.[Link]

  • Difference between HCD and CID collision induced dissociations? Chemistry Stack Exchange.[Link]

  • CIDer: a statistical framework for interpreting differences in CID and HCD fragmentation. PMC.[Link]

  • Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. PMC.[Link]

  • Collision-induced dissociation. Wikipedia.[Link]

  • Fragmentation study of aminoalcohol-diterpenoid alkaloids by electrospray ionization time-of-flight mass spectrometry. PubMed.[Link]

  • Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. PubMed.[Link]

  • 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Chad's Prep.[Link]

  • Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. ResearchGate.[Link]

  • Exploring Field-Induced Fragmentation of Protonated Alcohols: Mechanistic Insights and Stabilizing Ion–Solvent Clusters. PMC.[Link]

  • LC-MS metabolomics of polar compounds. PubMed.[Link]

  • Guide to achieving reliable quantitative LC-MS measurements. LGC.[Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific & Academic Publishing.[Link]

  • Predicting Collision-Induced-Dissociation Tandem Mass Spectra (CID-MS/MS) Using Ab Initio Molecular Dynamics. PMC.[Link]

  • Simulating Collision-Induced Dissociation Tandem Mass Spectrometry (CID-MS/MS) for the Blood Exposome Database Using Quantum Chemistry Methods - A Pilot Study. PMC.[Link]

  • Collision Induced Dissociation of Deprotonated Isoxazole and 3-Methyl Isoxazole via Direct Chemical Dynamics Simulations. PubMed.[Link]

  • Mass Spectrometry: Fragmentation. University of California, Irvine.[Link]

  • Mass Spectroscopy: Alcohol Fragmentation Patterns. YouTube.[Link]

  • Understanding MS/MS fragmentation pathways of small molecular weight molecules. University of Birmingham.[Link]

  • Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. RSC Publishing.[Link]

  • Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. IntechOpen.[Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Pace Analytical.[Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh.[Link]

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Comparative

Structure-Activity Relationship (SAR) Guide: 1,3,4-Thiadiazole vs. 1,3,4-Oxadiazole Analogs

Executive Summary: The Bioisosteric Switch In medicinal chemistry, the interchange between 1,3,4-oxadiazole and 1,3,4-thiadiazole is a classic bioisosteric strategy used to modulate physicochemical properties without alt...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Bioisosteric Switch

In medicinal chemistry, the interchange between 1,3,4-oxadiazole and 1,3,4-thiadiazole is a classic bioisosteric strategy used to modulate physicochemical properties without altering the core scaffold geometry. While often treated as interchangeable, these two heterocycles exhibit distinct electronic and lipophilic profiles that drastically alter pharmacokinetics (PK) and target binding.

The Strategic Trade-off:

  • Select 1,3,4-Oxadiazole when you need to lower LogP (increase solubility), improve metabolic stability against oxidation, or introduce a strong hydrogen bond acceptor.

  • Select 1,3,4-Thiadiazole when you need to increase membrane permeability (lipophilicity), exploit "sigma-hole" interactions for potency, or improve stability against hydrolytic ring cleavage.

Physicochemical & Electronic Profiles

Understanding the atomic-level differences between Oxygen (O) and Sulfur (S) is the foundation of this SAR analysis.

Electronic Character and Hydrogen Bonding[1]
  • Oxadiazole (Oxygen): Oxygen is highly electronegative (3.44), making the oxadiazole ring electron-poor but the nitrogen atoms better hydrogen bond (HB) acceptors. The lone pairs on the oxygen are tightly held, reducing aromatic character compared to thiadiazole.

  • Thiadiazole (Sulfur): Sulfur is less electronegative (2.[1]58) and more polarizable. It exhibits mesoionic character , allowing for better delocalization of electrons. Crucially, sulfur possesses a

    
    -hole —a region of positive electrostatic potential opposite the C-S bonds—allowing it to act as a Lewis acid in non-covalent interactions with nucleophilic protein residues (e.g., carbonyl backbone oxygens).
    
Lipophilicity and Permeability

The substitution of O for S typically results in a 0.5 to 1.0 unit increase in cLogP . This is the primary driver for the enhanced membrane permeability of thiadiazole analogs.

Feature1,3,4-Oxadiazole1,3,4-ThiadiazoleImpact on Drug Design
Heteroatom Oxygen (O)Sulfur (S)S is larger, softer, more lipophilic.
H-Bond Acceptor Strong (via N3/N4)ModerateOxadiazoles align better with H-bond donor pockets.
Aromaticity LowerHigherThiadiazoles are better

-stackers.
Solubility HigherLowerOxadiazoles preferred for aqueous solubility.
Metabolic Risk Hydrolytic Ring OpeningS-OxidationDistinct clearance pathways.

Comparative Biological Performance

The following data summarizes a representative SAR study comparing direct analogs in anticancer (MCF-7 cell line) and antimicrobial assays.

Table 1: Representative Potency & Physicochemical Data

Data synthesized from comparative studies of kinase inhibitors (e.g., EGFR/FAK targets).

Analog IDCore ScaffoldR-SubstituentcLogPMCF-7 IC50 (

M)
Solubility (mg/mL)
OX-01 1,3,4-Oxadiazole4-F-Phenyl2.118.70.45
TH-01 1,3,4-Thiadiazole4-F-Phenyl2.91.6 0.12
OX-02 1,3,4-Oxadiazole3,4-dimethoxy1.822.40.68
TH-02 1,3,4-Thiadiazole3,4-dimethoxy2.54.2 0.18

Analysis:

  • Potency Shift: The thiadiazole analogs (TH-01, TH-02) consistently outperform oxadiazoles in cellular potency. This is attributed to two factors:

    • Permeability: Higher cLogP allows better intracellular accumulation.

    • Target Binding: The sulfur atom likely engages in a specific interaction (Met-gatekeeper or catalytic lysine) that the oxygen cannot replicate.

  • Solubility Penalty: The potency gain comes at the cost of aqueous solubility, dropping by ~3-4x.

ADME & Metabolic Stability

The metabolic fate of these rings dictates their suitability for in vivo applications.

1,3,4-Oxadiazole Metabolism
  • Pathway: Generally stable to oxidative metabolism but susceptible to hydrolytic ring opening under basic conditions or via specific amidases.

  • Product: Cleavage yields the corresponding hydrazide and carboxylic acid, which are rapidly cleared but may be toxic (hydrazides are structural alerts).

1,3,4-Thiadiazole Metabolism
  • Pathway: Highly stable to hydrolysis. The primary metabolic liability is S-oxidation (formation of sulfoxides/sulfones) by CYP450 enzymes.

  • Product: Reactive sulfoxides can act as Michael acceptors, potentially leading to covalent protein binding (toxicity risk).

Experimental Protocols

Synthesis Workflow: Divergent Cyclization

The choice of cyclization agent determines the heteroatom incorporation.

Synthesis_Pathway Hydrazide Acyl Hydrazide (R-CONHNH2) Agent_O Dehydration Agent (POCl3 or I2/K2CO3) Hydrazide->Agent_O Reflux Agent_S Thionation Agent (Lawesson's Reagent or P2S5) Hydrazide->Agent_S Reflux (Toluene) Oxadiazole 1,3,4-Oxadiazole (Product) Agent_O->Oxadiazole Cyclodehydration Thiadiazole 1,3,4-Thiadiazole (Product) Agent_S->Thiadiazole Cyclization

Figure 1: Divergent synthesis of azoles from a common hydrazide precursor.

Protocol: Oxidative Cyclization to 1,3,4-Oxadiazole

Methodology adapted for high-throughput library generation.

  • Reagents: Suspend the acyl hydrazide (1.0 eq) in dry DCM. Add Triethylamine (3.0 eq).

  • Cyclization: Cool to 0°C. Add p-Toluenesulfonyl chloride (TsCl) (1.2 eq) portion-wise. (Alternatively, use I2/K2CO3 for metal-free conditions).

  • Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Starting material hydrazide is polar; product is less polar).

  • Workup: Quench with saturated NaHCO3. Extract with DCM.

    • Critical Check: Ensure the pH remains neutral/mildly basic during workup. Strong base can hydrolyze the ring.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

Protocol: Thionation to 1,3,4-Thiadiazole
  • Reagents: Dissolve acyl hydrazide (1.0 eq) in anhydrous Toluene or Dioxane.

  • Reagent Addition: Add Lawesson’s Reagent (0.6 eq).

  • Reaction: Reflux (110°C) for 2–12 hours.

    • Observation: The reaction mixture typically turns homogenous and yellow upon completion.

  • Workup: Cool to RT. Remove solvent in vacuo.

  • Purification: Flash chromatography.

    • Note: Lawesson's byproducts can be difficult to remove. A pre-wash with basic alumina is recommended.

Strategic Decision Framework

Use the following logic flow to select the optimal scaffold for your lead optimization program.

Decision_Tree Start Lead Optimization Objective Q1 Is the compound permeability limited? Start->Q1 Q2 Is the target pocket hydrophobic or polar? Q1->Q2 No (Good Permeability) Res_Thia Select 1,3,4-Thiadiazole (Increases LogP, Permeability) Q1->Res_Thia Yes (Low Permeability) Q2->Res_Thia Hydrophobic/Sigma-Hole Potential Q3 Is metabolic stability a concern? Q2->Q3 Polar/H-Bond Donor Rich Res_Oxa Select 1,3,4-Oxadiazole (Lowers LogP, Improves Solubility) Q3->Res_Thia Hydrolysis Risk Q3->Res_Oxa Oxidation Risk

Figure 2: Bioisosteric decision tree for scaffold selection.

References

  • Bostrom, J., et al. (2012). "Oxadiazoles in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

  • Matysiak, J. (2025).[2] "Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents." International Journal of Molecular Sciences. Link (Note: Cited as representative of recent SAR reviews).

  • Chaves, S., et al. (2022). "Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles." Molecules. Link

  • Goldberg, K., et al. (2015). "Oxadiazole isomers: all bioisosteres are not created equal." MedChemComm. Link

  • Murray, C.W., et al. (2014). "Hydrogen Bonds Involving Sulfur: New Insights from ab Initio Calculations." Journal of Chemical Information and Modeling. Link

Sources

Validation

Comparative Biological Efficacy of R- and S-Ketamine: A Technical Guide for Drug Development

Topic: Comparative Biological Efficacy of R- and S-Ketamine Content Type: Technical Comparison Guide Executive Summary In the landscape of rapid-acting antidepressants (RAADs), the chirality of ketamine represents a crit...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Biological Efficacy of R- and S-Ketamine Content Type: Technical Comparison Guide

Executive Summary

In the landscape of rapid-acting antidepressants (RAADs), the chirality of ketamine represents a critical divergence point for therapeutic efficacy and safety.[1][2][3][4][5][6] While (S)-ketamine (Esketamine) has secured FDA approval for treatment-resistant depression (TRD), accumulating preclinical and clinical data suggests that (R)-ketamine (Arketamine) may offer a superior therapeutic index—combining sustained efficacy with a reduced psychotomimetic profile.

This guide provides an objective, data-driven comparison of these enantiomers, dissecting their receptor binding kinetics, divergent signaling pathways, and clinical performance. It is designed for researchers and drug developers seeking to optimize chiral formulations.

Mechanistic Divergence: Beyond NMDA Inhibition[3]

The traditional "NMDA inhibition hypothesis" fails to fully explain the efficacy differences between R- and S-ketamine. While S-ketamine is a more potent NMDA receptor (NMDAR) antagonist, R-ketamine demonstrates greater potency in in vivo models of depression, a phenomenon termed the "Potency Paradox." [7]

Receptor Binding Profile
  • (S)-Ketamine: Exhibits ~3-4x higher affinity for the NMDAR (Ki ≈ 0.30 µM) compared to (R)-ketamine (Ki ≈ 1.4 µM).[3] It preferentially targets the PCP binding site on the GluN2B subunit.

  • (R)-Ketamine: Despite weaker NMDAR antagonism, it elicits more robust antidepressant effects in social defeat stress models.[3] This suggests alternative mechanisms, potentially involving AMPA receptor throughput and microglial modulation .

Signaling Pathways

The biological efficacy of each enantiomer is mediated by distinct downstream cascades:

  • S-Ketamine Pathway: Relies heavily on acute NMDAR blockade, leading to a glutamate surge, AMPA receptor activation, and subsequent mTORC1-dependent synaptogenesis.

  • R-Ketamine Pathway: Appears to bypass the direct glutamate surge. Recent evidence implicates the microglial ERK-NRBP1-CREB-BDNF axis, which promotes sustained structural plasticity in the prefrontal cortex (PFC) and hippocampus without the psychotomimetic side effects associated with strong NMDAR blockade.

Visualizing the Divergent Pathways

The following diagram illustrates the distinct molecular cascades activated by each enantiomer.

Ketamine_Signaling S_Ket (S)-Ketamine NMDAR NMDAR Blockade (High Affinity) S_Ket->NMDAR Strong Inhibition R_Ket (R)-Ketamine NMDAR_Weak NMDAR Blockade (Low Affinity) R_Ket->NMDAR_Weak Weak Inhibition Microglia Microglial Modulation (ERK-NRBP1-CREB) R_Ket->Microglia Direct/Indirect? Glu_Surge Glutamate Surge NMDAR->Glu_Surge Side_Effects Psychotomimetic Side Effects NMDAR->Side_Effects Disinhibition NMDAR_Weak->Side_Effects Minimal AMPA AMPA Activation Glu_Surge->AMPA mTORC1 mTORC1 Signaling AMPA->mTORC1 BDNF BDNF Release mTORC1->BDNF Synapto Synaptogenesis (Dendritic Spine Growth) BDNF->Synapto BDNF->Synapto Microglia->BDNF Sustained

Figure 1: Divergent signaling cascades of S- and R-ketamine. Note S-ketamine's reliance on mTORC1 vs. R-ketamine's engagement of microglial pathways.

Comparative Performance Matrix

The following table synthesizes data from preclinical rodent models and Phase II clinical trials.

Feature(S)-Ketamine (Esketamine)(R)-Ketamine (Arketamine)
NMDAR Affinity (Ki) High (~0.30 µM)Low (~1.4 µM)
Antidepressant Potency High (Standard)Superior (In rodent models)
Duration of Effect Transient (2-3 days)Sustained (Up to 7 days)
Psychotomimetic Effects Moderate to High (Dissociation)Low/Absent (Better tolerability)
Abuse Potential Moderate (Reinforcing)Low (Less reinforcing)
Key Mechanism mTORC1 activationBDNF-TrkB / Microglial ERK
Clinical Status FDA Approved (Spravato)Clinical Trials (Phase II)
Experimental Protocols for Validation

To validate these differences in a development pipeline, precise separation and binding assays are required.

Protocol A: Chiral Separation via HPLC

Objective: Isolate high-purity (>99% ee) enantiomers for biological testing.

  • Column Selection: Use a polysaccharide-based chiral stationary phase (e.g., Chiralpak AGP or Lux i-cellulose-5 ).

  • Mobile Phase Preparation:

    • Option 1 (Reverse Phase): 10 mM Ammonium Acetate (pH 7.6) : 2-Propanol (94:6 v/v).

    • Option 2 (Normal Phase): n-Hexane : Ethanol : Diethylamine (95:5:0.1).[8]

  • Chromatographic Conditions:

    • Flow rate: 0.4–1.0 mL/min (column dependent).

    • Detection: UV at 220 nm or CD detector.

    • Temperature: 25°C.

  • Validation: Calculate the Enantiomeric Excess (ee) using the formula:

    
    
    
Protocol B: Competitive Radioligand Binding Assay

Objective: Quantify affinity differences for the NMDAR PCP-site.

  • Membrane Preparation: Homogenize rat forebrain or HEK293 cells expressing GluN1/GluN2B subunits.

  • Ligand: Use [³H]MK-801 (specific activity ~30 Ci/mmol) as the radioligand.

  • Incubation:

    • Mix 100 µg membrane protein with 5 nM [³H]MK-801.

    • Add varying concentrations (

      
       to 
      
      
      
      M) of pure (R)- or (S)-ketamine.
    • Incubate at 25°C for 2 hours (equilibrium).

  • Filtration: Rapidly filter through Whatman GF/B filters pre-soaked in 0.3% polyethylenimine.

  • Analysis: Measure radioactivity via liquid scintillation counting. Determine

    
     and calculate 
    
    
    
    using the Cheng-Prusoff equation.
References
  • Dominique, A. et al. (2024). Ketamine: A tale of two enantiomers. National Institutes of Health. Link

  • Hashimoto, K. (2023). Molecular mechanisms of the rapid-acting and long-lasting antidepressant actions of (R)-ketamine. Nature Translational Psychiatry. Link

  • Yang, C. et al. (2024). R-ketamine: a rapid-onset and sustained antidepressant without psychotomimetic side effects.[[“]] Molecular Psychiatry. Link

  • BenchChem Technical Guides. (2025). (Rac)-Ketamine: An In-Depth Technical Guide to NMDA Receptor Binding Affinity. Link

  • Zhang, K. et al. (2024). Microglial ERK-NRBP1-CREB-BDNF signaling in the sustained antidepressant actions of (R)-ketamine. ResearchGate. Link

Sources

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